Cas no 147011-85-6 (N~3~,N~5~-Dibutyl-1H-pyrazole-3,5-dicarboxamide)

• Product Name: N~3~,N~5~-Dibutyl-1H-pyrazole-3,5-dicarboxamide
• CAS No: 147011-85-6
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 2778241
• Update Time: 2023-08-07

N~3~,N~5~-Dibutyl-1H-pyrazole-3,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,5-dicarboxamide, N,N'-dibutyl-
• N~3~,N~5~-Dibutyl-1H-pyrazole-3,5-dicarboxamide

• Inchi： 1S/C13H22N4O2/c1-3-5-7-14-12(18)10-9-11(17-16-10)13(19)15-8-6-4-2/h9H,3-8H2,1-2H3,(H,14,18)(H,15,19)(H,16,17)
• InChI Key： IJSWPBVTZBWCES-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C(NCCCC)=O)=NN1)NCCCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 296
• XLogP3: 1.9
• Topological Polar Surface Area: 86.9